![molecular formula C17H32N2O4 B6242391 tert-butyl 4-{[3-(tert-butoxy)-3-oxopropyl]amino}piperidine-1-carboxylate CAS No. 2402828-73-1](/img/no-structure.png)
tert-butyl 4-{[3-(tert-butoxy)-3-oxopropyl]amino}piperidine-1-carboxylate
Description
“tert-butyl 4-{[3-(tert-butoxy)-3-oxopropyl]amino}piperidine-1-carboxylate” is a chemical compound with the CAS Number: 2044704-95-0 . It has a molecular weight of 300.4 and is a white solid . The IUPAC name for this compound is tert-butyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H28N2O4/c1-13(2,3)20-11(18)15(7-9-16-10-8-15)17-12(19)21-14(4,5)6/h16H,7-10H2,1-6H3,(H,17,19) . This code provides a detailed description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a white solid with a molecular weight of 300.4 . It should be stored at temperatures between 0-8°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-{[3-(tert-butoxy)-3-oxopropyl]amino}piperidine-1-carboxylate involves the reaction of tert-butyl 4-aminopiperidine-1-carboxylate with tert-butoxycarbonyl (BOC) protected 3-oxopropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The BOC protecting group is then removed using an acid such as trifluoroacetic acid (TFA) to yield the final product.", "Starting Materials": [ "tert-butyl 4-aminopiperidine-1-carboxylate", "tert-butoxycarbonyl (BOC) protected 3-oxopropylamine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "trifluoroacetic acid (TFA)" ], "Reaction": [ "Step 1: Dissolve tert-butyl 4-aminopiperidine-1-carboxylate and BOC-protected 3-oxopropylamine in a suitable solvent such as dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the residue in a suitable solvent such as dichloromethane and add trifluoroacetic acid (TFA) to remove the BOC protecting group.", "Step 5: Concentrate the reaction mixture under reduced pressure and purify the crude product by column chromatography to yield tert-butyl 4-{[3-(tert-butoxy)-3-oxopropyl]amino}piperidine-1-carboxylate." ] } | |
CAS RN |
2402828-73-1 |
Molecular Formula |
C17H32N2O4 |
Molecular Weight |
328.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
